Cas no 125224-22-8 (2-Amino-3-hydroxy-2-phenylpropanoic acid hydrochloride)

2-Amino-3-hydroxy-2-phenylpropanoic acid hydrochloride is a chiral amino acid derivative with significant utility in organic synthesis and pharmaceutical research. Its hydrochloride salt form enhances solubility and stability, making it suitable for precise experimental applications. The compound features both amino and hydroxyl functional groups, enabling its use as a versatile building block for peptidomimetics and bioactive molecule development. Its phenyl-substituted structure contributes to stereochemical diversity, which is valuable in asymmetric synthesis. The hydrochloride salt ensures consistent purity and handling, facilitating reproducible results in medicinal chemistry and biochemical studies. This compound is particularly relevant for research involving enzyme inhibitors, receptor ligands, and chiral resolution processes.

2-Amino-3-hydroxy-2-phenylpropanoic acid hydrochloride structure

125224-22-8 structure

Product Name:2-Amino-3-hydroxy-2-phenylpropanoic acid hydrochloride

CAS No:125224-22-8

MF:C₉H₁₂ClNO₃

MW:217.649481773376

MDL:MFCD21357339

CID:4565057

Update Time:2025-05-20

2-Amino-3-hydroxy-2-phenylpropanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

- (R)-2-amino-3-hydroxy-2-phenylpropanoic acid hydrochloride
- 2-amino-3-hydroxy-2-phenylpropanoic acid hydrochloride
- 2-Amino-3-hydroxy-2-phenylpropanoic acid;hydrochloride
- 2-Amino-3-hydroxy-2-phenylpropanoic acid hydrochloride
- MDL： MFCD21357339
- Inchi： 1S/C9H11NO3.ClH/c10-9(6-11,8(12)13)7-4-2-1-3-5-7;/h1-5,11H,6,10H2,(H,12,13);1H
- InChI Key： WXKYPNKTQHFPOX-UHFFFAOYSA-N
- SMILES： Cl.OCC(C(=O)O)(C1C=CC=CC=1)N

Computed Properties

Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 189
Topological Polar Surface Area: 83.6

2-Amino-3-hydroxy-2-phenylpropanoic acid hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1000269-5g	(R)-2-amino-3-hydroxy-2-phenylpropanoic acid	125224-22-8	95%	5g	$3500	2024-08-02
eNovation Chemicals LLC	D638103-5g	(R)-2-amino-3-hydroxy-2-phenylpropanoic acid hydrochloride	125224-22-8	95%	5g	$2480	2024-08-03
eNovation Chemicals LLC	Y1000269-5g	(R)-2-amino-3-hydroxy-2-phenylpropanoic acid	125224-22-8	95%	5g	$2450	2025-02-19
eNovation Chemicals LLC	D638103-5g	(R)-2-amino-3-hydroxy-2-phenylpropanoic acid hydrochloride	125224-22-8	95%	5g	$2480	2025-02-25
eNovation Chemicals LLC	D638103-5g	(R)-2-amino-3-hydroxy-2-phenylpropanoic acid hydrochloride	125224-22-8	95%	5g	$2480	2025-02-28
eNovation Chemicals LLC	Y1000269-5g	(R)-2-amino-3-hydroxy-2-phenylpropanoic acid	125224-22-8	95%	5g	$2450	2025-02-27

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Additional information on 2-Amino-3-hydroxy-2-phenylpropanoic acid hydrochloride

Compound CAS No 125224-22-8: 2-Amino-3-Hydroxy-2-Phenylpropanoic Acid Hydrochloride

Compound CAS No 125224-22-8, also known as 2-Amino-3-Hydroxy-2-Phenylpropanoic Acid Hydrochloride, is a biologically active compound with significant potential in the fields of pharmacology and medicinal chemistry. This compound has garnered attention due to its unique structural features and promising therapeutic applications. Recent studies have highlighted its role in various biological pathways, making it a subject of interest for researchers worldwide.

The molecular structure of CAS No 125224-22-8 is characterized by a phenyl group attached to a propanoic acid backbone, with an amino and hydroxyl group positioned at specific sites. This configuration contributes to its ability to interact with cellular receptors and enzymes, potentially influencing key physiological processes. The hydrochloride salt form of this compound enhances its solubility and stability, making it suitable for various experimental and therapeutic uses.

Recent advancements in computational chemistry have allowed researchers to model the interactions of CAS No 125224-22-8 with target proteins, providing insights into its mechanism of action. For instance, studies using molecular docking techniques have revealed potential binding sites on enzymes involved in neurodegenerative diseases, suggesting its potential as a therapeutic agent in this domain.

In terms of synthesis, CAS No 125224-22-8 can be derived through a multi-step organic synthesis process involving the coupling of aromatic rings with amino-containing precursors. The optimization of synthetic routes has been a focus of recent research, aiming to improve yield and reduce costs for large-scale production.

The pharmacokinetic properties of CAS No 1252_